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Compound of Interest

Compound Name: OP-1074

Cat. No.: B3027972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
OP-1074 is a potent and selective estrogen receptor (ER) degrader (SERD) that exhibits pure

antiestrogenic activity.[1][2] It functions by binding to both ERα and ERβ, leading to their

degradation and subsequently inhibiting estrogen-stimulated gene transcription and cancer cell

proliferation.[1] These characteristics make OP-1074 a valuable tool in research focused on

estrogen receptor signaling and a potential therapeutic agent for hormone-dependent cancers.

Accurate and consistent preparation of OP-1074 stock solutions is critical for obtaining reliable

and reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of OP-1074 stock solutions.

Quantitative Data Summary
For ease of reference and experimental planning, the key quantitative data for OP-1074 are

summarized in the table below.
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Property Value Reference

Molecular Weight 457.56 g/mol [3]

Solubility in DMSO
100 mg/mL (equivalent to

218.55 mM)
[4]

Appearance White to off-white solid [4]

IC50 (Transcription) 1.6 nM (ERα), 3.2 nM (ERβ) [1]

IC50 (Proliferation)
6.3 nM (MCF-7 cells), 9.2 nM

(CAMA-1 cells)
[1]

Experimental Protocol: Preparation of a 10 mM OP-
1074 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of OP-1074 in dimethyl

sulfoxide (DMSO). This concentration is a common starting point for serial dilutions to achieve

desired working concentrations for various in vitro assays.

Materials:

OP-1074 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonication bath

Procedure:
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Pre-weighing Preparation: Before handling OP-1074, ensure you are wearing appropriate

personal protective equipment (PPE), including a lab coat, gloves, and safety glasses. Work

in a chemical fume hood to minimize inhalation exposure.

Weighing OP-1074:

Tare a sterile, pre-labeled microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of OP-1074 powder. For example, to prepare 1 mL

of a 10 mM stock solution, you will need 4.58 mg of OP-1074.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 457.56 g/mol = 0.0045756 g = 4.58 mg

Dissolving in DMSO:

Add the appropriate volume of DMSO to the microcentrifuge tube containing the weighed

OP-1074. To prepare a 10 mM solution with 4.58 mg of OP-1074, add 1 mL of DMSO.

For optimal dissolution, use freshly opened, anhydrous DMSO, as absorbed moisture can

affect solubility.[4]

Ensuring Complete Dissolution:

Cap the tube securely and vortex the solution for 1-2 minutes until the OP-1074 is

completely dissolved.

Visually inspect the solution against a light source to ensure there are no visible particles.

If dissolution is slow, brief sonication in a water bath can be used to facilitate the process.

[4]
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Aliquoting and Storage:

To avoid repeated freeze-thaw cycles that can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50

µL) in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[4]

For optimal stability, store the solutions under a nitrogen atmosphere and away from

moisture.[4]

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for OP-1074 Stock Solution Preparation
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Caption: Workflow for preparing OP-1074 stock solution.

Signaling Pathway of OP-1074 Action
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Caption: Mechanism of OP-1074-induced ER degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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